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Compound of Interest

Compound Name:
2-(Trimethylsilyloxy)ethyl

methacrylate

Cat. No.: B093516 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-(Trimethylsilyloxy)ethyl methacrylate (CAS No. 17407-09-9). Adherence to these

procedures is essential for ensuring personnel safety and regulatory compliance.

Immediate Safety Information
2-(Trimethylsilyloxy)ethyl methacrylate is a combustible liquid that can cause serious eye

irritation, skin irritation, and respiratory irritation.[1][2][3] It is imperative to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling this chemical:
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PPE Category Specific Recommendations

Hand Protection

Wear chemical-resistant gloves. Butyl rubber or

Viton™ gloves are recommended for extended

contact. Nitrile gloves may be suitable for short-

term splash protection but should be replaced

immediately upon contamination.

Eye Protection

Chemical safety goggles are required. For

operations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[1]

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. Ensure all skin is covered. Emergency

eyewash stations and safety showers must be

readily accessible.

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1] If inhalation of

vapors is possible, a NIOSH-approved

respirator with an appropriate organic vapor

cartridge (e.g., type ABEK) should be used.[4]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][5] Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.[1][5]

Skin Contact

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes.[5] If skin irritation occurs, get

medical advice/attention.[1] Wash contaminated

clothing before reuse.

Inhalation

Move the person into fresh air and keep them

comfortable for breathing.[1][2] If not breathing,

give artificial respiration.[2][5] If symptoms

persist, call a physician.

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Call a physician or

poison control center immediately.

Operational and Logistical Plans
Handling and Storage
Proper handling and storage are critical to prevent accidents and maintain chemical integrity.

Handling: Avoid contact with skin, eyes, and clothing.[2] Avoid breathing mist or vapors.[2]

Use only in a chemical fume hood. Keep away from heat, sparks, and open flames.[6] Take

measures to prevent the buildup of electrostatic charge.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6] Store

locked up.[1][2] This material is moisture-sensitive; store under an inert atmosphere if

possible.

Chemical Properties
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Property Value

Molecular Formula C₉H₁₈O₃Si

Molecular Weight 202.32 g/mol

Appearance Colorless to light yellow liquid[7]

Density 0.928 g/mL at 25 °C[4]

Flash Point 76 - 77 °C (168.8 - 170.6 °F) - closed cup[4]

Vapor Pressure <5 mmHg at 25 °C[4]

Disposal Plan
All waste materials must be treated as hazardous waste and disposed of in accordance with

local, state, and federal regulations.[6] Do not dispose of this chemical down the drain or in

regular trash.

Step-by-Step Disposal Protocol
Waste Collection:

Collect all waste 2-(Trimethylsilyloxy)ethyl methacrylate and materials contaminated

with it (e.g., paper towels, gloves, pipette tips) in a designated, properly labeled, and

sealed hazardous waste container.

The container should be made of a material compatible with the chemical.

Store the waste container in a cool, dry, well-ventilated area away from ignition sources.

Waste Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

the chemical.

Follow all institutional and regulatory guidelines for waste manifest and tracking.
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Procedural Workflow Diagram

Handling and Disposal Workflow for 2-(Trimethylsilyloxy)ethyl Methacrylate
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Caption: Workflow for the safe handling and disposal of 2-(Trimethylsilyloxy)ethyl
methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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